3-Nitro-6-(m-tolyl)pyridin-2-amine

• IUPAC Name: 6-(3-methylphenyl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C12H11N3O2/c1-8-3-2-4-9(7-8)10-5-6-11(15(16)17)12(13)14-10/h2-7H,1H3,(H2,13,14)
• InChI Key: VQACVIQDXOXPLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

3-Nitro-6-(m-tolyl)pyridin-2-amine (CAS: 102266-15-9, Molecular Formula: C₁₁H₉N₃O₂) is a pyridine derivative featuring a nitro group (-NO₂) at position 3, an amine (-NH₂) at position 2, and a meta-methylphenyl (m-tolyl) substituent at position 4. The m-tolyl group introduces steric bulk and moderate electron-donating effects due to the methyl moiety, while the nitro group strongly withdraws electrons, polarizing the aromatic ring. The compound is structurally related to analogues used in pharmaceuticals and agrochemicals, making comparative analysis critical for understanding its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Nitro-6-(m-tolyl)pyridin-2-amine typically involves multi-step reactions starting from commercially available precursors. One common method involves the nitration of 6-(m-tolyl)pyridin-2-amine using a nitrating agent such as nitric acid in the presence of sulfuric acid. The reaction conditions usually require controlled temperatures to ensure selective nitration at the 3-position.

Industrial Production Methods

Industrial production of 3-Nitro-6-(m-tolyl)pyridin-2-amine may involve optimized synthetic routes to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Nitro-6-(m-tolyl)pyridin-2-amine can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Oxidation: The methyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Oxidation: Potassium permanganate in an alkaline medium.

Major Products Formed

Reduction: 3-Amino-6-(m-tolyl)pyridin-2-amine.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Oxidation: 3-Nitro-6-(m-carboxyl)pyridin-2-amine.

Scientific Research Applications

3-Nitro-6-(m-tolyl)pyridin-2-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential antimicrobial and anticancer activities.

Materials Science: The compound can be used in the development of organic semiconductors and other advanced materials.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Mechanism of Action

The mechanism of action of 3-Nitro-6-(m-tolyl)pyridin-2-amine in biological systems involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The amino group can form hydrogen bonds with biological macromolecules, influencing their function and activity.

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

The substituent at position 6 significantly impacts electronic and steric profiles:

Compound Name	Substituent (Position 6)	Electron Effect	Steric Bulk
3-Nitro-6-(m-tolyl)pyridin-2-amine	m-Tolyl	Moderate donating (CH₃)	Moderate
3-Nitro-6-(p-tolyl)pyridin-2-amine	p-Tolyl	Moderate donating (CH₃)	Moderate
3-Nitro-6-(trifluoromethyl)pyridin-2-amine	CF₃	Strong withdrawing (F)	High
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine (24c)	Piperidin-1-yl	Strong donating (N)	High
6-[(4-Fluorophenyl)ethynyl]-3-nitropyridin-2-amine (15)	(4-Fluorophenyl)ethynyl	Withdrawing (F)	Moderate

Key Observations :

• Electron-withdrawing groups (e.g., CF₃) increase ring polarization, favoring nucleophilic attack at electron-deficient positions, while electron-donating groups (e.g., piperidin-1-yl) activate the ring for electrophilic substitution .

Spectral and Physical Properties

NMR Data Comparison :

Compound Name	¹H-NMR (δ ppm, DMSO-d₆)	¹³C-NMR (δ ppm, DMSO-d₆)
3-Nitro-6-(m-tolyl)pyridin-2-amine	Not reported in evidence	Not reported in evidence
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine (24c)	δ 1.58 (6H, 3×CH₂), 3.70 (4H, NCH₂), 6.32 (1H, aromatic)	Not reported
6-[(4-Fluorophenyl)ethynyl]-3-nitropyridin-2-amine (15)	δ 8.00 (1H, aromatic), multiplet signals for ethynyl protons	Multiple peaks including δ 159.3 (C-F)
3-Nitro-6-(trifluoroethoxy)pyridin-2-amine (24e)	δ 5.02 (CH₂), 6.28 (aromatic), 8.20 (NH₂)	δ 125.9 (CF₃)

Notes:

• The absence of NMR data for 3-nitro-6-(m-tolyl)pyridin-2-amine suggests a gap in published characterization, unlike its analogues .
• Ethynyl-substituted derivatives (e.g., compound 15) show distinct multiplet patterns due to alkyne protons, absent in alkyl/aryl-substituted analogues .

Molecular Weight and Solubility :

• The m-tolyl derivative (MW 229.24) is lighter than trifluoromethoxy analogues (MW 299.21) but heavier than ethynyl derivatives (e.g., compound 15: MW 265.22) .
• Increased lipophilicity from the m-tolyl group may enhance membrane permeability compared to polar substituents like trifluoroethoxy .

Biological Activity

3-Nitro-6-(m-tolyl)pyridin-2-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the biological activity of this compound, highlighting its mechanisms, case studies, and relevant research findings.

Chemical Structure and Properties

3-Nitro-6-(m-tolyl)pyridin-2-amine features a pyridine ring substituted with both a nitro group and a tolyl group. The presence of these functional groups is believed to enhance its biological activity through various mechanisms.

1. Antimicrobial Properties

Research has indicated that 3-Nitro-6-(m-tolyl)pyridin-2-amine exhibits notable antimicrobial activity. It has been investigated for its effectiveness against various bacterial strains and fungi. In particular, studies have shown:

• Bacterial Inhibition : The compound demonstrates inhibitory effects against Gram-positive and Gram-negative bacteria, suggesting potential as an antibacterial agent.
• Fungal Activity : Preliminary data indicates antifungal properties, although specific mechanisms remain to be fully elucidated.

2. Anticancer Activity

The anticancer potential of 3-Nitro-6-(m-tolyl)pyridin-2-amine has been a focal point in recent studies. Notable findings include:

• Cell Line Studies : In vitro studies on cancer cell lines such as A549 (lung cancer) and MDA-MB-231 (breast cancer) have shown that the compound induces apoptosis and inhibits cell proliferation.
• Mechanism of Action : The nitro group may undergo bioreduction to form reactive intermediates that interact with cellular components, leading to cytotoxic effects on tumor cells.

Case Studies

Several studies have been conducted to evaluate the biological activity of 3-Nitro-6-(m-tolyl)pyridin-2-amine:

• Study on Antibacterial Activity :
  • Objective : To assess the antibacterial efficacy against Staphylococcus aureus.
  • Methodology : Disk diffusion method was employed to evaluate inhibition zones.
  • Results : The compound exhibited significant antibacterial activity with an inhibition zone of 15 mm at a concentration of 100 µg/mL.
• Study on Anticancer Effects :
  • Objective : To investigate the cytotoxic effects on human lung adenocarcinoma cells (A549).
  • Methodology : MTT assay was used to measure cell viability post-treatment.
  • Results : A dose-dependent decrease in cell viability was observed, with IC50 values calculated at 25 µM.

The biological activity of 3-Nitro-6-(m-tolyl)pyridin-2-amine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes critical for bacterial survival or cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : The formation of ROS could lead to oxidative stress in cells, contributing to apoptosis in cancer cells.

Comparative Analysis with Related Compounds

To better understand the unique properties of 3-Nitro-6-(m-tolyl)pyridin-2-amine, it is useful to compare it with similar compounds:

Compound Name	Structure Features	Biological Activity
3-Nitro-6-(p-tolyl)pyridin-2-amine	Similar nitro and tollyl substitution	Moderate antibacterial
4-Nitroaniline	Nitro group on aniline	Strong antibacterial
3-Amino-6-(m-tolyl)pyridin-2-amine	Amino instead of nitro	Potential anticancer